Cas no 1805561-97-0 (Ethyl 3-aminomethyl-2-cyano-4-(difluoromethyl)phenylacetate)

• Product Name: Ethyl 3-aminomethyl-2-cyano-4-(difluoromethyl)phenylacetate
• CAS No: 1805561-97-0
• MF: C₁₃H₁₄F₂N₂O₂
• MW: 268.259270191193
• CID: 4946192
• Update Time: 2025-06-14

Ethyl 3-aminomethyl-2-cyano-4-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-aminomethyl-2-cyano-4-(difluoromethyl)phenylacetate

• Inchi： 1S/C13H14F2N2O2/c1-2-19-12(18)5-8-3-4-9(13(14)15)11(7-17)10(8)6-16/h3-4,13H,2,5,7,17H2,1H3
• InChI Key： PTLMMVJVFHGKSY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CC(=O)OCC)=C(C#N)C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 354
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 3-aminomethyl-2-cyano-4-(difluoromethyl)phenylacetate

Research Brief on Ethyl 3-aminomethyl-2-cyano-4-(difluoromethyl)phenylacetate (CAS: 1805561-97-0)

Ethyl 3-aminomethyl-2-cyano-4-(difluoromethyl)phenylacetate (CAS: 1805561-97-0) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a difluoromethyl group and a cyano substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

The synthesis of Ethyl 3-aminomethyl-2-cyano-4-(difluoromethyl)phenylacetate has been optimized to achieve high yields and purity, as reported in several recent publications. The compound's structural complexity necessitates precise control over reaction conditions, particularly in the introduction of the difluoromethyl group, which is critical for its bioactivity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity.

Pharmacological evaluations of Ethyl 3-aminomethyl-2-cyano-4-(difluoromethyl)phenylacetate have revealed its potential as a modulator of specific enzymatic pathways. Preliminary in vitro studies indicate that the compound exhibits inhibitory activity against certain kinases, which are often implicated in cancer and inflammatory diseases. These findings suggest that the compound could serve as a lead structure for the development of new kinase inhibitors with improved selectivity and efficacy.

In addition to its direct pharmacological effects, Ethyl 3-aminomethyl-2-cyano-4-(difluoromethyl)phenylacetate has been explored as a versatile building block in medicinal chemistry. Its reactive functional groups, such as the aminomethyl and cyano moieties, allow for further derivatization, enabling the synthesis of a diverse array of analogs. This flexibility is particularly valuable in structure-activity relationship (SAR) studies aimed at optimizing drug candidates.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the compound's interactions with biological targets. Molecular docking simulations and density functional theory (DFT) calculations have provided insights into the binding modes and energetics of Ethyl 3-aminomethyl-2-cyano-4-(difluoromethyl)phenylacetate, facilitating the rational design of more potent derivatives.

Despite these promising developments, challenges remain in the clinical translation of Ethyl 3-aminomethyl-2-cyano-4-(difluoromethyl)phenylacetate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, Ethyl 3-aminomethyl-2-cyano-4-(difluoromethyl)phenylacetate (CAS: 1805561-97-0) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and promising pharmacological profile position it as a valuable candidate for further investigation. Continued research efforts will be crucial to fully elucidate its therapeutic potential and translate these findings into clinical applications.